![molecular formula C12H10ClFN2O3 B4838447 2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide](/img/structure/B4838447.png)
2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide
Overview
Description
2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide is not well understood. However, it is believed to interact with cellular targets involved in various biological processes, such as cell growth and proliferation, inflammation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. In cancer cells, it has been shown to inhibit cell growth and induce apoptosis. It has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, it has been found to have antioxidant properties, which may have potential benefits in the prevention of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide in lab experiments is its high purity and stability. It is also relatively easy to synthesize in large quantities. However, one of the limitations is its limited solubility in water, which may affect its bioavailability and limit its potential applications.
Future Directions
There are several future directions for the research and development of 2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide. One direction is the optimization of the synthesis method to improve yield and purity. Another direction is the investigation of its potential as a drug candidate for the treatment of various diseases, such as cancer and inflammation. Additionally, further studies are needed to better understand its mechanism of action and potential side effects.
Scientific Research Applications
2-(2-chloro-4-fluorophenoxy)-N-3-isoxazolylpropanamide has been studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In materials science, it has been used as a building block for the synthesis of novel polymers with unique properties. Additionally, it has been studied for its potential use as a pesticide and herbicide.
Properties
IUPAC Name |
2-(2-chloro-4-fluorophenoxy)-N-(1,2-oxazol-3-yl)propanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClFN2O3/c1-7(12(17)15-11-4-5-18-16-11)19-10-3-2-8(14)6-9(10)13/h2-7H,1H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UAHMUDMTKJNMOY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=NOC=C1)OC2=C(C=C(C=C2)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClFN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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